Cas no 327092-56-8 (3-Amino-N-(4-chlorophenyl)benzene-1-sulfonamide)

• Product Name: 3-Amino-N-(4-chlorophenyl)benzene-1-sulfonamide
• CAS No: 327092-56-8
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• CID: 3104980
• PubChem ID: 3813113
• Update Time: 2025-04-21

3-Amino-N-(4-chlorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(4-chloro-phenyl)-benzenesulfonamide
• CS-0218816
• G19521
• 3-amino-N-(4-chlorophenyl)benzenesulfonamide
• SCHEMBL14093757
• Z56792365
• 3-amino-N-(4-chlorophenyl)benzene-1-sulfonamide
• DB-424566
• AKOS000115622
• MFCD02708212
• 327092-56-8
• EN300-02120
• 3-Amino-N-(4-chlorophenyl)benzene-1-sulfonamide

• Inchi： 1S/C12H11ClN2O2S/c13-9-4-6-11(7-5-9)15-18(16,17)12-3-1-2-10(14)8-12/h1-8,15H,14H2
• InChI Key： XNIDHJLSQXPDOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 282.0229765Da
• Monoisotopic Mass: 282.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides